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Compound of Interest

Compound Name: Nicotinonitrile-d4

Cat. No.: B016967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Nicotinonitrile-d4, a

deuterated analogue of nicotinonitrile. This guide is intended to serve as a valuable resource

for researchers and scientists engaged in drug development and other analytical applications

where a reliable internal standard is crucial for accurate quantification.

Introduction to Nicotinonitrile-d4
Nicotinonitrile-d4 is a stable isotope-labeled version of nicotinonitrile, where four hydrogen

atoms on the pyridine ring have been replaced with deuterium. This isotopic substitution results

in a compound with a higher molecular weight than its non-labeled counterpart, while

maintaining nearly identical chemical and physical properties. This characteristic makes it an

ideal internal standard for quantitative analysis, particularly in mass spectrometry-based

methods such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas

Chromatography-Mass Spectrometry (GC-MS). The use of a deuterated internal standard

helps to correct for variability in sample preparation, injection volume, and matrix effects,

thereby significantly improving the accuracy and precision of analytical measurements.[1][2][3]

Suppliers and Certificate of Analysis
Nicotinonitrile-d4 is available from several specialized chemical suppliers. One of the primary

suppliers is C/D/N Isotopes Inc., which offers the product under the catalog number D-7113.[4]

LGC Standards also distributes this product, providing key quality specifications.[4]
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MedchemExpress is another supplier of Nicotinonitrile-d4.[5][6][7] While a specific Certificate

of Analysis (CoA) is typically provided with the product upon purchase, the following table

summarizes the generally available quantitative data for Nicotinonitrile-d4.

Quantitative Data Summary
Parameter Specification Source

CAS Number 1020719-32-7 LGC Standards[4]

Molecular Formula C₆D₄N₂ LGC Standards[4]

Molecular Weight 108.13 g/mol LGC Standards[4]

Isotopic Enrichment ≥ 98 atom % D LGC Standards[4]

Chemical Purity ≥ 98% LGC Standards[4]

Unlabelled CAS Number 100-54-9 LGC Standards[4]

Experimental Protocols
The primary application of Nicotinonitrile-d4 is as an internal standard in quantitative

bioanalysis. The following is a representative experimental protocol for the determination of an

analyte (e.g., nicotinamide or a related derivative) in a biological matrix like plasma using LC-

MS/MS. This protocol is a composite based on established methods for similar analyses.[8][9]

[10]

Quantification of an Analyte in Plasma using
Nicotinonitrile-d4 as an Internal Standard by LC-MS/MS
1. Materials and Reagents:

Blank plasma

Analyte standard

Nicotinonitrile-d4 (Internal Standard)

Acetonitrile (ACN), HPLC grade
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Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Microcentrifuge tubes

Autosampler vials

2. Preparation of Stock and Working Solutions:

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte standard in a

suitable solvent (e.g., methanol or water).

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Nicotinonitrile-
d4 in a suitable solvent (e.g., methanol).

Working Solutions: Prepare serial dilutions of the analyte stock solution in a suitable solvent

to create calibration standards and quality control (QC) samples at various concentrations.

Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL)

in the protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid).

3. Sample Preparation (Protein Precipitation):

Pipette 100 µL of plasma sample (blank, calibration standard, QC, or unknown) into a

microcentrifuge tube.

Add 200 µL of the internal standard working solution (in acetonitrile with 0.1% formic acid) to

each tube.

Vortex mix for 30 seconds to precipitate the plasma proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:
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LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution: A gradient program should be developed to achieve good separation of the

analyte and internal standard from matrix components. A typical gradient might start at 5% B,

ramp to 95% B, hold, and then return to initial conditions for equilibration.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ESI.

Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion

transitions for the analyte and Nicotinonitrile-d4 must be determined by direct infusion of

the individual standards.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the calibration standards.

Use a weighted linear regression model to fit the calibration curve.

Determine the concentration of the analyte in the QC and unknown samples by interpolating

their peak area ratios from the calibration curve.
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Visualizations
Experimental Workflow

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample (100 µL) Add Nicotinonitrile-d4 in ACN (200 µL) Vortex Mix Centrifuge Transfer Supernatant HPLC Separation Mass Spectrometry Detection (MRM) Peak Integration Calculate Analyte/IS Ratio Calibration Curve Quantify Analyte

Click to download full resolution via product page

Caption: A typical experimental workflow for the quantification of an analyte in a biological

matrix using Nicotinonitrile-d4 as an internal standard.

Principle of Internal Standard Quantification
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Caption: The logical relationship illustrating how an internal standard corrects for experimental

variability to ensure accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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